Cas no 26275-20-7 (1,2-O-Isopropylidene-alpha-D-glucofuranose 6-tosylate)

• Product Name: 1,2-O-Isopropylidene-alpha-D-glucofuranose 6-tosylate
• CAS No: 26275-20-7
• MF: C₁₆H₂₂O₈S
• MW: 374.41
• CID: 4669915
• Update Time: 2025-08-05

1,2-O-Isopropylidene-alpha-D-glucofuranose 6-tosylate Chemical and Physical Properties

Names and Identifiers

• 1,2-O-Isopropylidene-alpha-D-glucofuranose 6-tosylate

Experimental Properties

• Density: 1.369±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 99.5-100.2 ºC
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),

Additional information on 1,2-O-Isopropylidene-alpha-D-glucofuranose 6-tosylate

Introduction to 1,2-O-Isopropylidene-alpha-D-glucofuranose 6-tosylate (CAS No. 26275-20-7) and Its Applications in Modern Chemical Biology

The compound 1,2-O-Isopropylidene-alpha-D-glucofuranose 6-tosylate, identified by its CAS number 26275-20-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This glycoside derivative has garnered considerable attention due to its unique structural properties and versatile applications in synthetic chemistry, drug development, and biomolecular research. The tosylate group at the 6-position enhances its reactivity, making it a valuable intermediate in the synthesis of more complex carbohydrates and glycosides.

Recent studies have highlighted the importance of glycoside derivatives in medicinal chemistry, particularly in the design of novel therapeutic agents. The 1,2-O-Isopropylidene-alpha-D-glucofuranose 6-tosylate structure provides a stable scaffold for further functionalization, enabling researchers to explore a wide range of biological activities. For instance, modifications at the anomeric carbon can yield enantiomerically pure sugars, which are crucial for developing enantiomerically selective drugs that exhibit improved pharmacokinetic profiles.

The isopropylidene protecting group at the 1 and 2 positions enhances the compound's stability under various reaction conditions, facilitating its use in multi-step synthetic pathways. This stability is particularly advantageous in organic synthesis, where maintaining structural integrity throughout a series of reactions is often challenging. The tosylate moiety further contributes to the compound's utility by providing a reactive site for nucleophilic substitution reactions, allowing for efficient derivatization into other functionalized sugars.

In the realm of drug discovery, glycoside derivatives like 1,2-O-Isopropylidene-alpha-D-glucofuranose 6-tosylate have been explored for their potential as bioactive molecules. Research has demonstrated that certain glycosides exhibit anti-inflammatory, antimicrobial, and anti-cancer properties. The structural motif of this compound aligns with natural products that have shown significant therapeutic efficacy in preclinical studies. By leveraging its synthetic flexibility, chemists can modify its structure to enhance bioactivity or improve metabolic stability.

The compound's relevance extends to biotechnology and industrial applications as well. For example, it serves as a key intermediate in the production of chiral building blocks used in the synthesis of vitamins and other essential biomolecules. Its role in carbohydrate chemistry is particularly noteworthy, as it aids in understanding the mechanisms of glycosylation reactions—processes fundamental to many biological pathways. Advanced computational methods have been employed to model these interactions, providing insights into how glycoside derivatives influence enzyme activity and substrate specificity.

Moreover, the 1,2-O-Isopropylidene-alpha-D-glucofuranose 6-tosylate derivative has found applications in diagnostic chemistry. Its ability to undergo selective modifications allows for the development of probes that can interact with specific biological targets. These probes are instrumental in high-throughput screening assays, enabling researchers to identify new drug candidates more efficiently. The compound's compatibility with various spectroscopic techniques also makes it valuable for structural elucidation and kinetic studies.

Recent advancements in synthetic methodologies have further expanded the utility of 1,2-O-Isopropylidene-alpha-D-glucofuranose 6-tosylate. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production of this compound and its derivatives. These innovations not only reduce reaction times but also improve yields and purity, making large-scale synthesis more feasible. Such improvements are critical for translating laboratory discoveries into commercial products.

The compound's role in carbohydrate-based drug development is particularly promising. Glycosylation patterns play a pivotal role in determining the efficacy and pharmacokinetics of many therapeutic agents. By using 1,2-O-Isopropylidene-alpha-D-glucofuranose 6-tosylate as a starting material, researchers can systematically explore different glycosylation strategies to optimize drug properties. This approach has led to several breakthroughs in antiviral and anticancer therapies, where precise carbohydrate modifications are essential for achieving desired biological outcomes.

Future research directions may focus on expanding the chemical space accessible through modifications of this scaffold. Techniques such as directed evolution or combinatorial chemistry could be employed to generate libraries of novel glycosides with tailored properties. Additionally, exploring its potential as a ligand or co-factor in enzymatic reactions could open new avenues for biocatalysis applications.

In conclusion,1,2-O-Isopropylidene-alpha-D-glucofuranose 6-tosylate (CAS No. 26275-20-7) stands out as a versatile and indispensable tool in chemical biology and pharmaceutical research. Its unique structural features combined with its reactivity make it a cornerstone for developing innovative therapeutic agents and biochemical probes. As synthetic methodologies continue to evolve, this compound will undoubtedly play an even greater role in advancing our understanding of biological processes and improving human health.